Cas no 52956-35-1 (Phosphorous acid, diethyl propyl ester)
52956-35-1 structure
Product Name:Phosphorous acid, diethyl propyl ester
CAS No:52956-35-1
MF:C7H17O3P
MW:180.181843519211
CID:358386
PubChem ID:13513507
Update Time:2025-04-19
Phosphorous acid, diethyl propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorous acid, diethyl propyl ester
- diethyl propyl phosphite
- DTXSID40542671
- 52956-35-1
- SCHEMBL2692088
- diethyl propylphosphite
-
- Inchi: 1S/C7H17O3P/c1-4-7-10-11(8-5-2)9-6-3/h4-7H2,1-3H3
- InChI Key: SZUAQEMIUDDINH-UHFFFAOYSA-N
- SMILES: P(OCC)(OCC)OCCC
Computed Properties
- Exact Mass: 180.09161
- Monoisotopic Mass: 180.09153140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Phosphorous acid, diethyl propyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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